BENGHE Foundational & Exploratory

Check Availability & Pricing

molecular weight of 2-Benzyl-1,1,3,3-
tetramethylisoindoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Benzyl-1,1,3,3-
Compound Name: o
tetramethylisoindoline

cat. No.: B1281721

An In-depth Technical Guide to 2-Benzyl-1,1,3,3-tetramethylisoindoline

This technical guide provides a comprehensive overview of 2-Benzyl-1,1,3,3-
tetramethylisoindoline, a heterocyclic compound of interest to researchers, scientists, and
professionals in the field of drug development. This document details the molecular properties,
synthesis, and analytical data currently available for this compound.

Core Molecular Data

2-Benzyl-1,1,3,3-tetramethylisoindoline is a substituted isoindoline derivative. Its core
structure consists of an isoindoline ring system with four methyl groups at the 1 and 3 positions
and a benzyl group attached to the nitrogen atom.

Property Value
2-benzyl-1,1,3,3-tetramethyl-2,3-dihydro-1H-
IUPAC Name o
isoindole
CAS Number 82894-83-5
Molecular Formula C19H23N
Molecular Weight 265.40 g/mol
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Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2-Benzyl-1,1,3,3-
tetramethylisoindoline are not widely published in publicly accessible literature, the general
synthesis of N-substituted isoindolines can be conceptualized through established organic
chemistry principles. A plausible synthetic route is outlined below.

Conceptual Synthetic Pathway

A potential synthesis could involve the reaction of 1,1,3,3-tetramethylisoindoline with benzyl
bromide in the presence of a suitable base. This would proceed via a nucleophilic substitution
reaction where the secondary amine of the isoindoline core acts as the nucleophile.
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Figure 1: Conceptual synthetic pathway for 2-Benzyl-1,1,3,3-tetramethylisoindoline.

Note: This represents a generalized approach. The actual experimental conditions, including
the choice of base, solvent, reaction temperature, and purification methods, would require
empirical optimization.

Analytical Data

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1281721?utm_src=pdf-body
https://www.benchchem.com/product/b1281721?utm_src=pdf-body
https://www.benchchem.com/product/b1281721?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Though comprehensive datasets are limited, information from chemical suppliers indicates the
availability of various analytical spectra for 2-Benzyl-1,1,3,3-tetramethylisoindoline. These
analytical techniques are crucial for the structural elucidation and purity assessment of the

compound.
Analytical Technique Availability
NMR (Nuclear Magnetic Resonance) Available from suppliers[1]

HPLC (High-Performance Liquid

Available from suppliers[1]
Chromatography)

LC-MS (Liquid Chromatography-Mass

Available from suppliers[1]
Spectrometry)

UPLC (Ultra-Performance Liquid _ _
Available from suppliers[1]
Chromatography)

Applications in Drug Development

Currently, there is no specific information in the public domain detailing the application of 2-
Benzyl-1,1,3,3-tetramethylisoindoline in drug development or its interaction with specific
signaling pathways. However, the isoindoline scaffold is a known structural motif in various
biologically active molecules. Further research would be necessary to explore the
pharmacological potential of this particular derivative.

Logical Workflow for Compound Characterization

The standard workflow for characterizing a novel compound like 2-Benzyl-1,1,3,3-
tetramethylisoindoline would follow a logical progression from synthesis to biological
evaluation.
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Figure 2: Standard workflow for the characterization and development of a novel chemical
entity.

Conclusion

2-Benzyl-1,1,3,3-tetramethylisoindoline is a defined chemical entity with established
analytical data for its identification. While detailed experimental protocols and its role in
biological systems are yet to be extensively documented in publicly available literature, its
structural features suggest it may be of interest for further investigation in medicinal chemistry
and drug discovery programs. The information provided in this guide serves as a foundational
resource for researchers and scientists interested in exploring the potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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